Cas no 941888-59-1 (methyl 3-(2-ethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(2-ethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate
• CAS No: 941888-59-1
• MF: C₂₁H₂₁NO₅S₂
• MW: 431.525143384933
• CID: 5441690
• Update Time: 2025-05-20

methyl 3-(2-ethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• FUXIGAOAXKKOHT-UHFFFAOYSA-N
• methyl 3-(2-ethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate

• Inchi： 1S/C21H21NO5S2/c1-4-27-18-8-6-5-7-17(18)22-29(24,25)20-16(13-28-19(20)21(23)26-3)15-11-9-14(2)10-12-15/h5-13,22H,4H2,1-3H3
• InChI Key： FUXIGAOAXKKOHT-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=C(C2=CC=C(C)C=C2)C=1S(NC1=CC=CC=C1OCC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 3-(2-ethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate

Comprehensive Overview of Methyl 3-(2-ethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 941888-59-1)

Methyl 3-(2-ethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 941888-59-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiophene carboxylates, which are known for their versatile applications in medicinal chemistry and material science. The unique structural features of this molecule, including the sulfamoyl and ethoxy functional groups, contribute to its potential as a bioactive agent.

The molecular formula of methyl 3-(2-ethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate is C₂₁H₂₁NO₅S₂, with a molecular weight of approximately 431.52 g/mol. Its structure comprises a thiophene ring substituted with a carboxylate ester at the 2-position, a sulfamoyl group at the 3-position, and a 4-methylphenyl moiety at the 4-position. The 2-ethoxyphenyl group attached to the sulfamoyl nitrogen enhances the compound's lipophilicity, which is crucial for its pharmacokinetic properties.

One of the most discussed applications of CAS No. 941888-59-1 is its role as an intermediate in the synthesis of potential therapeutic agents. Researchers have explored its utility in developing enzyme inhibitors, particularly those targeting inflammatory pathways. The sulfamoyl group is a key pharmacophore in many drugs, and its presence in this compound makes it a valuable scaffold for drug discovery. Recent studies have also investigated its potential in crop protection, where its derivatives exhibit promising activity against plant pathogens.

In the context of green chemistry, the synthesis of methyl 3-(2-ethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate has been optimized to reduce environmental impact. Modern synthetic routes emphasize the use of catalytic methods and solvent-free conditions, aligning with the global push for sustainable chemical processes. This aspect is particularly relevant to industries seeking eco-friendly alternatives, as highlighted by the increasing demand for green solvents and low-waste synthesis.

The compound's physicochemical properties have been extensively studied to understand its behavior in different environments. It exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being sparingly soluble in water. This solubility profile makes it suitable for formulations in drug delivery systems. Additionally, its thermal stability has been confirmed through differential scanning calorimetry (DSC), which is critical for storage and handling considerations.

From a commercial perspective, CAS No. 941888-59-1 is available in high purity grades (>98%) for research and development purposes. Suppliers often highlight its use in high-throughput screening and combinatorial chemistry, where it serves as a building block for diverse molecular libraries. The growing interest in personalized medicine has further driven the demand for such specialized intermediates, as they enable the rapid exploration of new chemical entities.

Recent advancements in computational chemistry have also shed light on the compound's potential interactions with biological targets. Molecular docking studies suggest that methyl 3-(2-ethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate may bind selectively to certain protein active sites, opening avenues for its use in structure-based drug design. These insights are particularly valuable in the era of AI-driven drug discovery, where predictive modeling accelerates the identification of lead compounds.

In summary, methyl 3-(2-ethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 941888-59-1) represents a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural attributes, combined with its synthetic accessibility, make it a valuable asset for researchers exploring new bioactive molecules. As the scientific community continues to prioritize sustainable chemistry and targeted therapies, this compound is poised to play a pivotal role in future innovations.